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Compound of Interest

Compound Name: Thiazine Red R

Cat. No.: B1345958

An In-depth Technical Guide to Thiazine Red R: Discovery, History, and Applications

Introduction

Thiazine Red R, also known by its Colour Index designations C.l. 14780 and C.I. Direct Red
45, is a synthetic azo dye belonging to the benzothiazole class. While its origins as a textile dye
are not extensively documented, it has gained significant prominence in biomedical research.
Its unique ability to bind to specific protein conformations has made it an invaluable tool in the
study of neurodegenerative diseases, particularly Alzheimer's disease. This guide provides a
comprehensive overview of the history, chemical properties, synthesis, and key applications of
Thiazine Red R for researchers, scientists, and drug development professionals.

History and Development

The precise date and discoverer of Thiazine Red R's initial synthesis are not well-documented
in available historical records. It belongs to the category of direct dyes, which were developed
to color textiles without the need for a mordant. Its journey from a textile colorant to a
sophisticated neuropathological stain began with the recognition of its fluorescent properties
and affinity for amyloid structures. Researchers in the field of neurodegenerative disease found
that, similar to other dyes like Congo Red and Thioflavin S, Thiazine Red R could selectively
bind to the B-pleated sheet structures characteristic of amyloid plaques and neurofibrillary
tangles found in Alzheimer's disease brains. This has led to its widespread adoption as a
reliable and rapid tool for the post-mortem diagnosis of Alzheimer's disease and for research
into amyloidogenic proteins.
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Chemical and Physical Properties

Thiazine Red R is a disulfonated naphthol-based azo dye. Its chemical structure, featuring a
benzothiazole ring system, is responsible for its specific binding characteristics and fluorescent

properties.
Property Value Reference
disodium;2-[4-[(1-hydroxy-4-
IUPAC N sulfonatonaphthalen-2-
ame

yl)diazenyl]phenyl]-6-methyl-
1,3-benzothiazole-7-sulfonate

Thiazine Red, C.1. 14780, C.I.
Synonyms Direct Red 45, Rosophenine
10B, Direct Pink T

CAS Number 2150-33-6

Molecular Formula C24H15N3Na207S3

Molecular Weight 599.57 g/mol

Appearance Brovv.n crystals or red liquid (in
solution)

Solubility Soluble in water and ethanol.

Fluorescence Emission ~580 nm

Synthesis

The synthesis of Thiazine Red R is achieved through a diazo coupling reaction. The process
involves the diazotization of 2-(4-Aminophenyl)-6-methylbenzo[d]thiazole-7-sulfonic acid, which
is then coupled with 4-Hydroxynaphthalene-1-sulfonic acid (Nevile-Winther acid).
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Step 1: Diazotization

NaNO:2 HCI (aq)

2-(4-Aminophenyl)-6-methyl-
benzothiazole-7-sulfonic acid

Diazotization

Step 2: Azo Coupling

4-Hydroxynaphthalene-

. : Diazonium Salt Intermediate
1-sulfonic acid

Coupling Reaction
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Synthetic pathway of Thiazine Red R.

Mechanism of Action in Biological Staining

Thiazine Red R's utility in neuropathology stems from its ability to bind to proteins that have
adopted a 3-pleated sheet conformation. This secondary structure is a hallmark of amyloid
fibrils, which constitute the core of senile plaques (composed of amyloid-$3 peptide) and
neurofibrillary tangles (composed of hyperphosphorylated tau protein) in Alzheimer's disease.
The planar nature of the dye molecule allows it to intercalate between the (3-sheets, leading to
a stable complex that exhibits red fluorescence, allowing for clear visualization via fluorescence
microscopy.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1345958?utm_src=pdf-body-img
https://www.benchchem.com/product/b1345958?utm_src=pdf-body
https://www.benchchem.com/product/b1345958?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345958?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Binding Mechanism
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(B-pleated sheet structure) Binding

Fluorescent
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Binding of Thiazine Red R to (-pleated sheets.

Experimental Protocols

Thiazine Red R is utilized in several staining protocols. Below are methodologies for its
application in neuropathology and microbiology.

Protocol 1: Staining of Amyloid Plaques and Tangles in
Brain Tissue

This protocol is adapted from methodologies used for staining frozen-thawed, unfixed brain
tissue sections for the diagnosis of Alzheimer's disease.

Reagents:

o Thiazine Red R solution: 0.01% (w/v) in Phosphate-Buffered Saline (PBS).
¢ Phosphate-Buffered Saline (PBS), pH 7.4.

¢ Mounting medium.

Procedure:

e Cut 40 pm thick sections from frozen brain tissue using a freezing sledge microtome.
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» Mount the sections on glass slides.
» Wash the sections with PBS.

¢ |ncubate the tissue sections in the 0.01% Thiazine Red R solution for 20 minutes at room
temperature.

e Rinse the sections thoroughly with PBS to remove unbound dye.
o Coverslip the sections using an appropriate aqueous mounting medium.

» Visualize the stained plaques and tangles using a fluorescence microscope with an
excitation wavelength around 535 nm and an emission filter around 610 nm.

Protocol 2: FDA BAM Method for S. aureus Enterotoxin
Gel Diffusion

This protocol is for preparing the Thiazine Red R stain used in the gel diffusion technique to
identify Staphylococcus aureus enterotoxin.

Reagents:

o Thiazine Red R powder (Color Index No. 14780).
» Glacial Acetic Acid.

« Distilled Water.

Procedure:

o Prepare a 1.0% (v/v) acetic acid solution by adding 1 mL of glacial acetic acid to 99 mL of
distilled water.

e Dissolve 0.1 g of Thiazine Red R powder in 100 mL of the 1.0% acetic acid solution to
create a 0.1% staining solution.

e The stain is used to enhance the visibility of precipitin lines in the agar gel diffusion assay.
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General workflow for tissue staining with Thiazine Red R.

Key Applications

* Alzheimer's Disease Research: The primary application of Thiazine Red R is in the
histopathological identification of Alzheimer's disease hallmarks. It serves as a rapid and
reliable stain for both dense-core amyloid plaques and neurofibrillary tangles. Its strong
fluorescence provides high-contrast images, making it suitable for both routine diagnostics
and quantitative image analysis in research settings. It can be used in combination with
immunohistochemistry for co-localization studies.
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» Microbiology: In microbiology, Thiazine Red R is used as a counterstain. For instance, it is a
component of the Fluo-Color kit for detecting mycobacteria. It is also specified in the FDA's
Bacteriological Analytical Manual (BAM) for staining precipitin bands in gel diffusion assays
for staphylococcal enterotoxins.

o Protein Aggregation Assays: The dye's affinity for 3-sheet structures makes it useful in
assays designed to detect protein aggregates in various samples, including blood.

Conclusion

Thiazine Red R has successfully transitioned from its origins as a textile dye to a specialized
and critical tool in the biomedical sciences. Its robust ability to specifically stain amyloid
structures makes it indispensable for the study and diagnosis of Alzheimer's disease. The
detailed protocols and understanding of its chemical properties provided in this guide are
intended to support researchers and clinicians in leveraging the full potential of this versatile
dye.

« To cite this document: BenchChem. [Discovery and history of Thiazine Red R dye].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1345958#discovery-and-history-of-thiazine-red-r-dye]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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